![molecular formula C16H21ClN2O2 B5408080 1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine](/img/structure/B5408080.png)
1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The exact mechanism of action of 1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine is not fully understood. However, it has been proposed that it exerts its pharmacological effects by modulating the activity of various neurotransmitters and receptors in the central nervous system. It has also been found to inhibit the activity of various enzymes and proteins involved in inflammatory and tumor pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of various inflammatory cytokines and chemokines in animal models of inflammation. It has also been found to inhibit the growth and proliferation of various cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine in lab experiments is its high potency and selectivity towards its target receptors and enzymes. It also exhibits low toxicity and minimal side effects in animal models. However, one of the major limitations of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.
Future Directions
1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine has the potential to be developed into a novel therapeutic agent for various diseases such as epilepsy, chronic pain, inflammation, and cancer. Future research should focus on optimizing the synthesis method to improve the yield and purity of the compound. Further studies are also needed to elucidate the exact mechanism of action and pharmacokinetics of this compound. Additionally, the use of this compound as a drug delivery system for various therapeutic agents should be explored further.
Synthesis Methods
The synthesis of 1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine involves the reaction between 1-allylpiperazine and 4-chloro-3-methylphenylacetic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The product obtained is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anticonvulsant, analgesic, anti-inflammatory, and antitumor activities. It has also been studied for its potential use as a drug delivery system for various therapeutic agents.
Properties
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-1-(4-prop-2-enylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O2/c1-3-6-18-7-9-19(10-8-18)16(20)12-21-14-4-5-15(17)13(2)11-14/h3-5,11H,1,6-10,12H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLGJBLAIVQQOLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)N2CCN(CC2)CC=C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.